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Compound of Interest

(2-Fluoro-4-

Compound Name:
methoxyphenyl)methanethiol

Cat. No.: B13293836

Get Quote

Executive Summary & Substance Identification

(2-Fluoro-4-methoxyphenyl)methanethiol is a fluorinated building block used primarily in
medicinal chemistry for introducing the benzylthio moiety into target scaffolds. Like its parent
compound, benzyl mercaptan, it is characterized by a low odor threshold (stench), susceptibility

\

to oxidative dimerization, and significant inhalation toxicity risks.

Physicochemical Profile (Inferred from Analogues)
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Property Value /| Description

Benzene ring substituted with -CH2SH (1), -F
(2), -OCHs (4)

Chemical Structure

Formula CsHoFOS

Molecular Weight ~172.22 g/mol

Physical State Colorless to pale yellow liquid

Boiling Point ~90-100°C at reduced pressure (est.)

N Soluble in DCM, THF, Ethyl Acetate; Immiscible
Solubility . ¢
in water

- Air-sensitive; oxidizes to disulfide (solid
Stability o
precipitate) upon exposure

Hazard Identification & Risk Assessment

Core Directive: Treat this compound as a High-Hazard Stench Agent.

Acute Toxicity (Inhalation): High. Benzyl mercaptan analogs are often classified as Fatal if
Inhaled (H330). Work must be performed in a certified chemical fume hood.

Stench: Extreme. The odor threshold is in the ppb range. Exposure can cause olfactory
fatigue (inability to smell it after initial exposure), nausea, and headaches.

Skin/Eye Irritation: Causes skin irritation (H315) and serious eye irritation (H319).

Flammability: Combustible liquid (Class IA/IIIB).

Storage Protocols

Objective: Prevent oxidative degradation (disulfide formation) and fugitive emissions (odor
leaks).

Primary Storage
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Container: Store in a glass vial with a PTFE-lined septum screw cap. Avoid polyethylene
liners, which can be permeable to thiols over time.

Atmosphere: The headspace must be purged with an inert gas (Argon or Nitrogen) after
every use.

Temperature: Refrigerate at 2°C to 8°C. Cold storage reduces vapor pressure, minimizing
odor release upon opening.

Secondary Containment (The "Double-Walled" System)

To guarantee zero odor leakage during storage:

e Place the primary vial inside a secondary, wide-mouth jar (e.g., a high-density polyethylene
or glass jar).

Active Scavenging: Add a layer of activated charcoal or a small beaker of solid potassium
permanganate (KMnQOa) inside the secondary jar (surrounding the primary vial) to
adsorb/oxidize any fugitive vapors.

Seal the secondary jar with Parafilm® or electrical tape.

Operational Handling Protocols
Engineering Controls

e Fume Hood: Mandatory. Sash height must be kept at the minimum working level.

e Bleach Trap System: All reaction exhaust must pass through a hypochlorite scrubbing
system.

The "Closed-Loop" Transfer Method

Avoid open pouring. Use positive pressure transfer techniques.

e Preparation: Clamp the reagent bottle in the hood. Insert a slight positive pressure line
(Nitrogen/Argon) via a needle.
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o Withdrawal: Use a gas-tight syringe (Hamilton type) or a disposable syringe with a Luer-lock
needle.

o Transfer: Inject the reagent directly into the reaction vessel through a septum.

o Decontamination: Immediately draw a 10% bleach solution into the contaminated syringe
before removing it from the hood.

Reaction Exhaust Scrubbing (Bleach Trap)

Thiols escaping via nitrogen bubblers are the #1 cause of lab evacuations. Use the setup
below:

Diagram 1: Thiol Scrubber System

Reaction Vessel Gas Flow Trap 1: Empty Vapors Trap 2: Bleach (NaOCI) CI2/HCI Traces Trap 3: KOH/NaOH Clean Gas

(Inert Gas + Thiol) (Anti-Suckback) (Oxidation of Thiol) (Acid Neutralization) [P (Rt (s

Click to download full resolution via product page

Caption: Multi-stage scrubbing ensures thiol oxidation (Trap 2) and neutralization of acidic
byproducts (Trap 3) before release.

Critical Note: Do not mix Bleach (Trap 2) and Acid directly. The oxidation of thiols by bleach is
exothermic; ensure the trap is large enough to dissipate heat.[1]

Decontamination & Waste Management

Principle: Chemically destroy the thiol functionality (oxidation to sulfonate/disulfide) before
disposal.

Decontamination Solution

e Formula: 10% Sodium Hypochlorite (Bleach) + Water (1:1 ratio).
e Mechanism:

(Disulfide formation - solid) followed by further oxidation to sulfonates with excess bleach.
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Glassware Cleaning Protocol

o Soak: Immediately submerge all contaminated needles, stir bars, and flasks into a
designated "Bleach Bath" inside the hood.

o Duration: Soak for a minimum of 2 hours (preferably overnight).

¢ Rinse: Rinse with water, then acetone. The acetone rinse should be collected as hazardous
waste, NOT poured down the drain.

Spill Cleanup Decision Tree

Diagram 2: Emergency Spill Response

Spill Detected

Assess Volume

Small (<5 mL) Large (>5 mL)

Inside Hood or Outside Hood

1. Cover with Bleach-soaked pads 1. EVACUATE LAB
2. Wait 20 mins 2. Seal doors
3. Wipe & Bag Double-sealed 3. Call HazMat Team

Click to download full resolution via product page

Caption: Immediate decision logic for thiol spills. Evacuation is required for significant spills
outside the fume hood.
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» National Institutes of Health (NIH) - PubChem.(2-Fluoro-4-methoxyphenyl)methanethiol
Compound Summary. Available at: [Link]

» University of California, Los Angeles (UCLA).Standard Operating Procedures for Using
Stench Chemicals (Thiols). Available at: [Link]

» University of Washington.Safe Handling of Stench Chemicals. Available at: [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 717 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13293836?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

